Cas no 60078-53-7 (2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)ethan-1-ol)

• Product Name: 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)ethan-1-ol
• CAS No: 60078-53-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 854812
• PubChem ID: 6618973
• Update Time: 2025-10-18

2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methylamino)-1H-benzo[d]imidazol-1-yl)ethan-1-ol
• 1H-Benzimidazole-1-ethanol,2-(methylamino)-(9CI)
• 2-[2-(methylamino)benzimidazol-1-yl]ethanol
• 1-(2-hydroxyethyl)-2-(methylamino)-1H-benzimidazole
• 1-(2-hydroxyethyl)-2-methylamino-1H-benzimidazole
• 2-(2-Methylamino-1-benzimidazolyl)ethanol
• 2-(2-methylamino-benzoimidazol-1-yl)-ethanol
• AC1O7SDV
• AK149450
• ChemDiv2_003630
• HMS1379E22
• IDI1_002345
• Oprea1_142509
• SureCN1520208
• 60078-53-7
• SCHEMBL1520208
• AKOS001614580
• 2-(2-(methylamino)-1H-benzo[d]imidazol-1-yl)ethanol
• HCSYTJCJTMZDOD-UHFFFAOYSA-N
• 2-[2-(methylamino)-1H-1,3-benzodiazol-1-yl]ethan-1-ol

• Inchi： 1S/C10H13N3O/c1-11-10-12-8-4-2-3-5-9(8)13(10)6-7-14/h2-5,14H,6-7H2,1H3,(H,11,12)
• InChI Key： HCSYTJCJTMZDOD-UHFFFAOYSA-N
• SMILES： OCCN1C(NC)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.10599
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.08